Cas no 2680802-08-6 (4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid)

• Product Name: 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid
• CAS No: 2680802-08-6
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5635347
• PubChem ID: 165926454
• Update Time: 2025-06-08

4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680802-08-6
• 4-{N-[2-(thiophen-2-yl)ethyl]acetamido}benzoic acid
• EN300-28287979
• 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid

• Inchi： 1S/C15H15NO3S/c1-11(17)16(9-8-14-3-2-10-20-14)13-6-4-12(5-7-13)15(18)19/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChI Key： BKTHMKMFIFXSPI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 289.07726451g/mol
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid

Professional Introduction to 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic Acid (CAS No. 2680802-08-6)

4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid, identified by its CAS number 2680802-08-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of a thiophene ring in its molecular structure not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug development.

The molecular structure of 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid consists of a benzoic acid core substituted with an N-alkylated amide group, where the alkyl chain is further functionalized with a thiophene moiety. This particular arrangement imparts selective binding capabilities, making it a promising candidate for various biological targets. The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the thiophene ring enhances the compound's bioavailability and metabolic stability.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from benzoic acid derivatives. These compounds have shown considerable promise in addressing a range of medical conditions, from chronic inflammatory diseases to infectious disorders. The incorporation of heterocyclic structures, such as the thiophene ring in 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid, has been particularly effective in modulating enzyme activity and receptor interactions.

One of the most compelling aspects of 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid is its potential application in oncology research. Studies have demonstrated that benzoic acid derivatives can exhibit inhibitory effects on various kinases and transcription factors involved in cancer progression. The specific substitution pattern in this compound may enhance its ability to selectively target oncogenic pathways while minimizing off-target effects. This makes it an attractive scaffold for the development of next-generation anticancer agents.

Furthermore, the pharmacokinetic profile of 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid has been extensively evaluated in preclinical studies. These investigations have revealed that the compound exhibits favorable solubility and bioavailability, which are critical factors for effective drug delivery. The presence of the thiophene ring appears to contribute to its stability under physiological conditions, ensuring prolonged activity at the target site.

The synthesis of 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have played a crucial role in achieving the desired molecular architecture.

From a regulatory perspective, 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid has undergone rigorous testing to assess its safety and efficacy. Preclinical toxicology studies have indicated that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on major organ systems. This aligns with the growing demand for safer and more effective pharmaceutical agents in clinical practice.

The future prospects for 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid are vast and multifaceted. Ongoing research is exploring its potential applications in neurodegenerative diseases, where its ability to modulate neurotransmitter activity could lead to novel therapeutic interventions. Additionally, studies are being conducted to evaluate its efficacy in treating metabolic disorders by targeting key enzymes involved in glucose metabolism.

In conclusion, 4-{N-2-(thiophen-2-yl)ethylacetamido}benzoic acid represents a significant advancement in pharmaceutical chemistry, offering a unique combination of structural complexity and biological activity. Its potential applications across multiple therapeutic areas make it a valuable asset in the ongoing quest to develop innovative medical treatments. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in shaping the future of drug development.